Cas no 141234-10-8 (1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-)
141234-10-8 structure
Product Name:1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-
CAS No:141234-10-8
MF:C7H9N3O3
MW:183.164661169052
CID:1301899
Update Time:2024-08-03
1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-
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- Inchi: 1S/C7H9N3O3/c1-3-9-5(2)7(10(12)13)6(4-11)8-9/h4H,3H2,1-2H3
- InChI Key: JWZNYJSWFORDML-UHFFFAOYSA-N
- SMILES: N1(CC)C(C)=C([N+]([O-])=O)C(C=O)=N1
Computed Properties
- Exact Mass: 183.06447
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 333.8±42.0 °C(Predicted)
- PSA: 78.03
- pka: -3.66±0.10(Predicted)
1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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